N-[(6-Chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl]but-2-ynamide

• IUPAC Name: N-[(6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C11H9ClN4O/c1-2-3-11(17)13-6-10-15-14-9-5-4-8(12)7-16(9)10/h4-5,7H,6H2,1H3,(H,13,17)
• InChI Key: ZXWULELTQQWJMB-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=NN=C2N1C=C(C=C2)Cl
• Molecular Formula: C11H9ClN4O
• Molecular Weight: 248.67 g/mol

Description

N-[(6-Chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl]but-2-ynamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-[(6-Chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl]but-2-ynamide is not yet fully understood. However, studies suggest that it works by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
Studies have shown that N-[(6-Chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl]but-2-ynamide has both biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is the programmed cell death of damaged or abnormal cells. Additionally, it has been shown to disrupt the cell membrane and inhibit the growth of microorganisms.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(6-Chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl]but-2-ynamide in lab experiments is its potential as a potent and selective inhibitor of certain enzymes and proteins. However, one limitation is that its mechanism of action is not yet fully understood, which makes it difficult to predict its efficacy in different experimental settings.

Future Directions

There are several future directions for research on N-[(6-Chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl]but-2-ynamide. One direction is to further investigate its potential as an antitumor and antimicrobial agent. Additionally, further studies are needed to understand its mechanism of action and to optimize its efficacy in different experimental settings. Finally, research is needed to explore its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of N-[(6-Chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl]but-2-ynamide involves several steps. The first step involves the preparation of 6-chloro-3-pyridylacetonitrile, which is then reacted with sodium azide to form 6-chloro-[1,2,4]triazolo[4,3-a]pyridine. The final step involves the reaction of 6-chloro-[1,2,4]triazolo[4,3-a]pyridine with but-2-yn-1-amine to form N-[(6-Chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl]but-2-ynamide.

Scientific Research Applications

N-[(6-Chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl]but-2-ynamide has shown promising results in various fields of research. It has been studied for its potential use as an antitumor agent, with studies showing that it inhibits the growth of cancer cells. Additionally, it has been studied for its potential use as an antimicrobial agent, with studies showing that it is effective against various strains of bacteria and fungi.